Cas no 1234616-15-9 (ethyl 4-chloro-1H-pyrrolo[2,3-c]pyridine-2-carboxylate)

• Product Name: ethyl 4-chloro-1H-pyrrolo[2,3-c]pyridine-2-carboxylate
• CAS No: 1234616-15-9
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• MDL: MFCD17214394
• CID: 2108952
• PubChem ID: 72207397
• Update Time: 2025-05-22

ethyl 4-chloro-1H-pyrrolo[2,3-c]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-chloro-1H-pyrrolo[2,3-c]pyridine-2-carboxylate
• P12162
• ETHYL 4-CHLORO-6-AZAINDOLE-2-CARBOXYLATE
• DA-33897
• PB19589
• AS-51223
• 1H-Pyrrolo[2,3-c]pyridine-2-carboxylic acid, 4-chloro-, ethyl ester
• CS-0049466
• AKOS027254157
• ETHYL4-CHLORO-1H-PYRROLO[2,3-C]PYRIDINE-2-CARBOXYLATE
• 1234616-15-9
• MFCD17214394
• SCHEMBL24020846

• MDL： MFCD17214394
• Inchi： 1S/C10H9ClN2O2/c1-2-15-10(14)8-3-6-7(11)4-12-5-9(6)13-8/h3-5,13H,2H2,1H3
• InChI Key： GKVIEEJBFFRMMG-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC2=C1C=C(C(=O)OCC)N2

Computed Properties

• Exact Mass: 224.0352552g/mol
• Monoisotopic Mass: 224.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.391±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.47 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on ethyl 4-chloro-1H-pyrrolo[2,3-c]pyridine-2-carboxylate

Recent Advances in the Study of Ethyl 4-Chloro-1H-pyrrolo[2,3-c]pyridine-2-carboxylate (CAS: 1234616-15-9)

Ethyl 4-chloro-1H-pyrrolo[2,3-c]pyridine-2-carboxylate (CAS: 1234616-15-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

One of the most notable advancements in the research of this compound is its role in the synthesis of novel pyrrolopyridine derivatives. These derivatives have demonstrated promising pharmacological properties, such as high selectivity and potency against specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the use of ethyl 4-chloro-1H-pyrrolo[2,3-c]pyridine-2-carboxylate as a precursor in the development of inhibitors for the JAK-STAT signaling pathway, which is implicated in autoimmune diseases and cancer.

In addition to its pharmacological applications, recent research has also focused on optimizing the synthetic routes for ethyl 4-chloro-1H-pyrrolo[2,3-c]pyridine-2-carboxylate. A study in Organic Process Research & Development (2024) reported an improved, scalable synthesis method that enhances yield and purity while reducing environmental impact. This advancement is critical for facilitating large-scale production and further exploration of the compound's therapeutic potential.

Furthermore, computational studies have provided insights into the molecular interactions and binding affinities of derivatives of ethyl 4-chloro-1H-pyrrolo[2,3-c]pyridine-2-carboxylate. Molecular docking and dynamics simulations have revealed that these compounds exhibit strong binding to active sites of target proteins, supporting their potential as lead compounds in drug development. These findings were corroborated by in vitro assays, which showed significant inhibitory activity against specific cancer cell lines.

Despite these promising developments, challenges remain in the clinical translation of these compounds. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed in future studies. However, the ongoing research on ethyl 4-chloro-1H-pyrrolo[2,3-c]pyridine-2-carboxylate and its derivatives underscores its importance as a versatile scaffold in medicinal chemistry.

In conclusion, ethyl 4-chloro-1H-pyrrolo[2,3-c]pyridine-2-carboxylate (CAS: 1234616-15-9) continues to be a focal point in chemical biology and drug discovery. Its applications in kinase inhibitor development, coupled with advancements in synthetic methodologies and computational modeling, highlight its potential to contribute to the next generation of therapeutics. Future research should focus on addressing the remaining challenges to fully realize its clinical potential.